Ethyl 2-cyano-4,4-dimethoxybutanoate

• IUPAC Name: ethyl 2-cyano-4,4-dimethoxybutanoate
• InChI: InChI=1S/C9H15NO4/c1-4-14-9(11)7(6-10)5-8(12-2)13-3/h7-8H,4-5H2,1-3H3
• InChI Key: QFVOXVBEBBZZLJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC(OC)OC)C#N
• Molecular Formula: C9H15NO4
• DSSTOX Substance ID: DTXSID40695414
• Molecular Weight: 201.22 g/mol
• CAS No.: 773076-83-8

Description

Ethyl 2-cyano-4,4-dimethoxybutanoate is a chemical compound with the molecular formula C9H15NO4. It has a molecular weight of 201.22. The compound is used for research and development purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H15NO4/c1-4-14-9(11)7(6-10)5-8(12-2)13-3/h7-8H,4-5H2,1-3H3. This code provides a specific description of the molecule’s structure.

Scientific Research Applications

Synthesis and Chemical Transformations

Synthesis of Psychotropic Compounds Ethyl 2-cyano-4,4-dimethoxybutanoate is used in the synthesis of psychotropic compounds. A study demonstrated the synthesis of Ethyl 2-cyano-3-cyclohexyl-3-methyl-4-phenylbutanoate from a related compound using a Grignard reagent, highlighting its role in producing compounds with potential psychotropic activity (Grigoryan et al., 2011).

Michael Addition and Chemical Modification this compound is involved in Michael Addition reactions, forming various substituted compounds. The synthesis of 3-substituted ethyl 4,4,4-trichloro-2-cyanobutanoates through the one-pot reaction of a related compound with bifunctional nucleophilic reagents showcases its versatility in chemical modifications (Gaudemar-Bardone & Mladenova, 1990).

Preparation of 4-Hydroxy-2-pyridone A key role of this compound is observed in the preparation of 4-Hydroxy-2-pyridone. This process involves a series of condensations and cyclizations, highlighting its significance in synthesizing heterocyclic compounds (Chen, Sheng-yin, & Shao-hua, 2013).

Synthesis of Antineoplastic Compounds The compound is used in the synthesis of antineoplastic properties, particularly in cyclizing ethyl 2-cyano-3,3-dimethyl-4-phenylbutanoate into compounds with potential cancer-treating properties (Markosyan et al., 2014).

Crystal Packing and Interactions

Crystal Packing Interactions A study on the crystal packing of a similar compound, ethyl (2Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, revealed that this compound utilizes nonhydrogen bonding interactions such as N⋯π and O⋯π, contributing to the understanding of molecular interactions in crystal structures (Zhang, Wu, & Zhang, 2011).

Enzymatic Synthesis and Biological Activities

Enzymatic Synthesis of Chiral Intermediates this compound serves as an intermediate in the enzymatic synthesis of chiral compounds, such as ethyl 4-cyano-3-hydroxybutanoate, a key intermediate for synthesizing drugs like Lipitor (Jin & Zhang, 2011).

Antioxidant and Anti-Inflammatory Activities this compound related compounds have been synthesized and evaluated for antioxidant and anti-inflammatory activities, indicating its potential in pharmaceutical applications (Madhavi & Sreeramya, 2017).

Safety and Hazards

Ethyl 2-cyano-4,4-dimethoxybutanoate is labeled with the GHS07 pictogram, and its signal word is "Warning". The compound may be harmful if swallowed (Hazard Statement: H302). Precautionary measures include avoiding dust formation, avoiding breathing mist, gas, or vapors, and avoiding contact with skin and eyes. Personal protective equipment, including chemical impermeable gloves, should be worn when handling this compound.